3-Fluoro-3-(3-fluorophenyl)pyrrolidine

• Molecular Formula: C10H11F2N
• Molecular Weight: 183.20 g/mol
• IUPAC Name: 3-fluoro-3-(3-fluorophenyl)pyrrolidine
• InChI: InChI=1S/C10H11F2N/c11-9-3-1-2-8(6-9)10(12)4-5-13-7-10/h1-3,6,13H,4-5,7H2
• InChI Key: XAYFTPHWAKGSCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(C2=CC(=CC=C2)F)F

Description

3-Fluoro-3-(3-fluorophenyl)pyrrolidine (CAS: 1803604-46-7) is a fluorinated pyrrolidine derivative with the molecular formula C₁₀H₁₂ClF₂N and a molecular weight of 219.66 g/mol . The compound features a pyrrolidine ring substituted with a fluorine atom at the 3-position and a 3-fluorophenyl group. Its hydrochloride salt form improves stability and solubility, making it suitable for pharmacological studies .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the nucleophilic substitution reaction, where a fluorine source such as Selectfluor® is used to introduce the fluorine atoms into the pyrrolidine ring . The reaction conditions often involve the use of polar aprotic solvents like acetonitrile and temperatures ranging from room temperature to reflux conditions.

Industrial Production Methods: Industrial production of 3-Fluoro-3-(3-fluorophenyl)pyrrolidine may involve large-scale nucleophilic substitution reactions using fluorinating agents. The process is optimized for high yield and purity, often involving multiple purification steps such as recrystallization and chromatography.

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation, particularly at the pyrrolidine ring or carbonyl positions (if present). Common reagents include:

Reagent	Conditions	Product
KMnO₄	Acidic conditions	Oxidized pyrrolidine derivatives
PCC (Pyridinium chlorochromate)	Mild (anhydrous)	Ketone or aldehyde derivatives

Mechanism : Oxidation typically occurs at positions adjacent to electron-donating groups (e.g., nitrogen in pyrrolidine). Fluorine’s electronegativity may deactivate certain positions, directing oxidation to less hindered sites.

Nucleophilic Substitution Reactions

Substitution reactions occur at positions influenced by the fluorine atoms. The compound’s steric hindrance and fluorine’s electron-withdrawing effects guide reactivity:

Reagent	Conditions	Product
Grignard reagents (e.g., RMgX)	Polar aprotic solvents (e.g., THF)	Alkylated pyrrolidine derivatives
Ammonia or amines	Basic conditions	Aminated pyrrolidine derivatives

Mechanism : Fluorine atoms enhance the electrophilicity of nearby carbons, facilitating nucleophilic attack. The pyrrolidine nitrogen may also participate in substitution or elimination pathways.

C-H Activation and Cross-Coupling

The compound participates in transition metal-catalyzed C-H activation, enabling cross-coupling reactions:

Catalyst	Conditions	Product
Rhodium (Rh) or Ruthenium (Ru) catalysts	High temperatures, inert atmosphere	Coupled products (e.g., arylated derivatives)

Mechanism : Fluorine’s electron-withdrawing nature activates specific C-H bonds, enabling coordination with transition metals. This facilitates coupling with external partners (e.g., aryl halides).

Role of Fluorine in Reactivity

The fluorine atoms critically influence the compound’s reactivity:

• Electron-Withdrawing Effects : Fluorine increases the electrophilicity of adjacent carbons, promoting nucleophilic attack.

• Steric Hindrance : Multiple fluorine substituents may reduce accessibility of reactive sites.

• Lipophilicity : Fluorine enhances interactions with biological targets (e.g., enzymes), relevant for medicinal applications .

Scientific Research Applications

3-Fluoro-3-(3-fluorophenyl)pyrrolidine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated as a potential drug candidate for various diseases due to its unique pharmacological properties.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 3-Fluoro-3-(3-fluorophenyl)pyrrolidine involves its interaction with specific molecular targets and pathways. The fluorine atoms in the compound can enhance its binding affinity to target proteins, leading to increased biological activity. The compound may act as an inhibitor or modulator of specific enzymes or receptors, affecting various cellular processes.

Comparison with Similar Compounds

Substituent Variations and Electronic Effects

The table below highlights key structural and functional differences between 3-Fluoro-3-(3-fluorophenyl)pyrrolidine and related compounds:

Compound Name	Molecular Formula	Substituent(s)	Molecular Weight (g/mol)	Key Features
3-Fluoro-3-(3-fluorophenyl)pyrrolidine	C₁₀H₁₂ClF₂N	3-Fluorophenyl, 3-F	219.66	Dual fluorination; aromatic interaction potential
(3R)-3-(4-Fluorophenoxy)pyrrolidine HCl	C₁₀H₁₂FNO·ClH	4-Fluorophenoxy	219.66	Phenoxy linker; R-stereochemistry; potential H-bonding
3-Fluoro-3-(methoxymethyl)pyrrolidine HCl	C₆H₁₁FNO·ClH	Methoxymethyl	183.61	Aliphatic substituent; increased solubility; reduced aromatic interactions
3-Fluoro-3-[2-(trifluoromethoxy)phenyl]pyrrolidine HCl	C₁₁H₁₂ClF₄NO	2-(Trifluoromethoxy)phenyl	285.66	Bulkier substituent; enhanced electronegativity; higher molecular weight

Key Observations :

• Aromatic vs. Aliphatic Substituents : The 3-fluorophenyl group in the target compound enables π-π stacking and hydrophobic interactions, which are critical for receptor binding. In contrast, aliphatic substituents like methoxymethyl () may improve solubility but reduce target affinity .
• Stereochemistry: The (R)-configuration in (3R)-3-(4-fluorophenoxy)pyrrolidine () demonstrates the importance of spatial arrangement in biological activity, suggesting that stereochemical control in the target compound could optimize efficacy .

Structure-Activity Relationship (SAR) Insights

• Linker Length and Affinity: Studies on sulfonylurea derivatives () reveal that optimal linker length (e.g., propoxy chains) between the pyrrolidine/piperidine core and aromatic moieties maximizes H3 receptor affinity.
• Substituent Position : The 3-fluorophenyl group’s meta-fluorine placement in the target compound contrasts with the para-fluorine in ’s analog. Meta-substitution could influence steric hindrance and electronic distribution at binding sites .

Biological Activity

3-Fluoro-3-(3-fluorophenyl)pyrrolidine is a fluorinated pyrrolidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is structurally characterized by the presence of a pyrrolidine ring substituted with two fluorine atoms, which may enhance its pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms, efficacy against various biological targets, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-Fluoro-3-(3-fluorophenyl)pyrrolidine is $C_9H_{10}F_2N$, with a molecular weight of approximately 185.18 g/mol. The presence of fluorine atoms in the structure is significant as it can influence lipophilicity, metabolic stability, and binding affinity to biological targets.

Antimicrobial Activity

Research has indicated that pyrrolidine derivatives exhibit notable antimicrobial properties. A study examining various pyrrolidine alkaloids found that compounds with halogen substituents displayed enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria . While specific data on 3-Fluoro-3-(3-fluorophenyl)pyrrolidine's antimicrobial efficacy is limited, its structural similarities to other active pyrrolidines suggest potential effectiveness.

Anticancer Properties

Anticancer activity has been observed in several derivatives containing the pyrrolidine moiety. For instance, compounds similar to 3-Fluoro-3-(3-fluorophenyl)pyrrolidine have shown significant cytotoxicity against various cancer cell lines, including MDA-MB231 and HCT116, with IC50 values indicating potent activity . The mechanism often involves the induction of apoptosis and cell cycle arrest, although specific studies on this compound are still needed.

Neuropharmacological Effects

The incorporation of fluorinated groups in pyrrolidine derivatives can enhance their interaction with neurotransmitter receptors. Studies have shown that similar compounds can modulate serotonin receptors (5-HT) and dopamine receptors, suggesting a potential role in treating neurological disorders . The unique binding properties due to fluorination may increase selectivity and potency against these targets.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 3-Fluoro-3-(3-fluorophenyl)pyrrolidine. Research indicates that:

• Fluorine Substitution : The position and number of fluorine atoms significantly affect the compound's binding affinity and biological activity.
• Pyrrolidine Ring Modifications : Variations in the substituent groups on the pyrrolidine ring can lead to substantial changes in pharmacological profiles, including improved selectivity for specific receptors .

Case Studies and Research Findings

• Anticancer Activity : In a study involving synthesized triazole derivatives linked to pyrrolidines, compounds exhibiting similar structural features demonstrated promising anticancer effects against multiple cell lines with varying IC50 values .
• Neuropharmacological Screening : A series of studies focused on phenyl-pyrrolidinyl compounds revealed that modifications at the phenyl position could enhance receptor affinity and selectivity for serotonin subtypes .

Data Tables

Compound	Target	IC50 (µM)	Activity
3-Fluoro-3-(3-fluorophenyl)pyrrolidine	MDA-MB231	TBD	Anticancer
Similar Pyrrolidine Derivative	E. coli	TBD	Antibacterial
Phenyl-Pyrrolidinyl Compound	5-HT2A	TBD	Neuropharmacological

Q & A

Q. What are the optimal synthetic routes for 3-Fluoro-3-(3-fluorophenyl)pyrrolidine, and how do reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves fluorination of a pyrrolidine precursor using electrophilic fluorinating agents like N-fluorobenzenesulfonimide (NFSI), followed by coupling with a 3-fluorophenyl group. Key parameters include:

• Temperature : Lower temperatures (0–25°C) reduce side reactions in fluorination steps .
• Solvent Choice : Polar aprotic solvents (e.g., DMF, acetonitrile) enhance fluorinating agent reactivity .
• Purification : Column chromatography or recrystallization ensures >95% purity, with yield optimization via iterative adjustment of stoichiometry .
  Comparative studies of positional isomers (e.g., 2-fluorophenyl vs. 3-fluorophenyl) highlight the need for regioselective control during coupling .

Q. How can the structural configuration of 3-Fluoro-3-(3-fluorophenyl)pyrrolidine be validated experimentally?

• Methodological Answer :

• NMR Spectroscopy : $^{19}\text{F}$ NMR identifies fluorine substitution patterns, while $^{1}\text{H}$ NMR resolves pyrrolidine ring conformation (e.g., chair vs. twist-boat) .
• X-ray Crystallography : Determines stereochemistry and steric hindrance from fluorine substituents, critical for predicting reactivity .
• Mass Spectrometry (HRMS) : Confirms molecular formula (e.g., $C_{10}H_{10}F_2N$) and detects isotopic patterns .

Q. What preliminary biological screening strategies are recommended for this compound?

• Methodological Answer :

• Enzyme Assays : Test inhibition of targets like kinases or proteases using fluorogenic substrates. Fluorine’s electronegativity enhances binding affinity in hydrophobic pockets .
• Cell-Based Assays : Evaluate cytotoxicity (e.g., IC$_{50}$ in cancer cell lines) and membrane permeability via logP measurements .
• Comparative Studies : Benchmark against analogs (e.g., 3-(4-fluorophenyl)pyrrolidine) to assess positional effects on activity .

Advanced Research Questions

Q. How does fluorination at the 3-position of the pyrrolidine ring influence binding to neuronal nitric oxide synthase (nNOS)?

• Methodological Answer :

• Crystallographic Analysis : Co-crystal structures with nNOS reveal that the 3-fluorophenyl group occupies a hydrophobic pocket (Met336, Trp306), while the pyrrolidine nitrogen forms H-bonds with Asp597 .
• Mutagenesis Studies : Replace Asp597 with Asn (mimicking eNOS) to quantify selectivity. Fluorine’s steric bulk reduces off-target binding .
• Free Energy Calculations : MD simulations predict ΔG changes upon fluorine substitution, correlating with experimental IC$_{50}$ values .

Q. How can stereochemical variations in 3-Fluoro-3-(3-fluorophenyl)pyrrolidine derivatives modulate pharmacological activity?

• Methodological Answer :

• Chiral Resolution : Separate enantiomers via chiral HPLC or enzymatic resolution. Stereogenic centers at C3 influence spatial orientation of the fluorophenyl group .
• Docking Studies : Compare (R)- and (S)-enantiomers in receptor binding pockets (e.g., metabotropic glutamate receptors). (S)-enantiomers show higher affinity due to optimal π-π stacking .
• In Vivo Pharmacokinetics : Assess enantiomer-specific metabolism using LC-MS/MS. Fluorine’s metabolic stability extends half-life in (R)-enantiomers .

Q. How should researchers resolve contradictions in reported biological activity data for pyrrolidine derivatives?

• Methodological Answer :

• Meta-Analysis : Cross-reference datasets from PubChem, ECHA, and peer-reviewed studies to identify outliers (e.g., IC$_{50}$ variability due to assay conditions) .
• Dose-Response Validation : Replicate studies under standardized conditions (e.g., ATP concentration in kinase assays) .
• Structural Confirmation : Verify compound identity (e.g., via $^{19}\text{F}$ NMR) to rule out isomer contamination .